Cas no 2228432-89-9 (3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropanoic acid
• CAS No: 2228432-89-9
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 6184610
• PubChem ID: 165631185
• Update Time: 2025-10-29

3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropanoic acid
• 2228432-89-9
• EN300-1941760

• Inchi： 1S/C8H5Cl2F2NO2/c9-5-2-13-3-6(10)4(5)1-8(11,12)7(14)15/h2-3H,1H2,(H,14,15)
• InChI Key： PVGLEAFAYKZTPP-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CC(C(=O)O)(F)F)Cl

Computed Properties

• Exact Mass: 254.9665401g/mol
• Monoisotopic Mass: 254.9665401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropanoic acid

3-(3,5-Dichloropyridin-4-yl)-2,2-difluoropropanoic Acid (CAS No. 2228432-89-9): A Comprehensive Overview

3-(3,5-Dichloropyridin-4-yl)-2,2-difluoropropanoic acid (CAS No. 2228432-89-9) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique pyridine backbone substituted with chlorine and fluorine atoms, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula is C8H5Cl2F2NO2, and it exhibits distinct physicochemical properties that cater to advanced applications.

The growing interest in fluorinated pyridine derivatives like 3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropanoic acid stems from their role in drug discovery and crop protection. Researchers are increasingly exploring its utility in designing enzyme inhibitors and receptor modulators, particularly in targeting metabolic pathways. Recent studies highlight its relevance in developing next-generation antimicrobial agents, aligning with global efforts to combat antibiotic resistance—a pressing healthcare challenge.

From a structural perspective, the difluoropropanoic acid moiety enhances the compound’s metabolic stability, while the 3,5-dichloropyridin-4-yl group contributes to its binding affinity. These attributes make it a promising candidate for optimizing lead compounds in medicinal chemistry. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry confirm its purity and structural integrity, ensuring reproducibility in research applications.

In agrochemical innovation, 3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropanoic acid is investigated for its potential as a herbicide intermediate. Its mode of action involves disrupting plant-specific enzymes, offering selectivity and reduced environmental impact. This aligns with the industry’s shift toward sustainable pest control solutions, addressing regulatory demands and consumer preferences for eco-friendly products.

The synthesis of CAS 2228432-89-9 typically involves multi-step reactions, including halogenation and fluorination processes. Optimizing yield and scalability remains a focus for manufacturers, driven by the compound’s rising demand in high-throughput screening libraries. Supply chain transparency and Good Manufacturing Practices (GMP) compliance are critical to meeting quality standards for pharmaceutical-grade applications.

Market trends indicate increased investment in fluorine-containing compounds, with 3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropanoic acid positioned as a key player. Its versatility spans bioconjugation strategies and prodrug development, reflecting broader innovations in precision medicine. As regulatory agencies emphasize safer chemical alternatives, this compound’s profile meets stringent eco-toxicity benchmarks.

For researchers sourcing CAS 2228432-89-9, verifying suppliers’ analytical data (e.g., HPLC purity ≥98%) is essential. Storage recommendations typically include inert atmospheres and low temperatures to preserve stability. Collaborative studies between academia and industry continue to uncover novel applications, reinforcing its value in structure-activity relationship (SAR) studies.

In summary, 3-(3,5-dichloropyridin-4-yl)-2,2-difluoropropanoic acid represents a convergence of chemical innovation and practical utility. Its role in addressing global health and agricultural challenges underscores its importance in modern science, while ongoing research promises to expand its applications further.